Cas no 2228668-64-0 (2-methyl-2-(1,3-thiazol-5-yl)propanenitrile)

• Product Name: 2-methyl-2-(1,3-thiazol-5-yl)propanenitrile
• CAS No: 2228668-64-0
• MF: C₇H₈N₂S
• MW: 152.216819763184
• CID: 6440983
• PubChem ID: 165735821
• Update Time: 2025-10-28

2-methyl-2-(1,3-thiazol-5-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(1,3-thiazol-5-yl)propanenitrile
• EN300-1765698
• 2228668-64-0

• Inchi： 1S/C7H8N2S/c1-7(2,4-8)6-3-9-5-10-6/h3,5H,1-2H3
• InChI Key： GYLWPROHGRRTIL-UHFFFAOYSA-N
• SMILES： S1C=NC=C1C(C#N)(C)C

Computed Properties

• Exact Mass: 152.04081944g/mol
• Monoisotopic Mass: 152.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.9Ų

Additional information on 2-methyl-2-(1,3-thiazol-5-yl)propanenitrile

2-Methyl-2-(1,3-thiazol-5-yl)propanenitrile (CAS No. 2228668-64-0): A Comprehensive Overview

The compound 2-methyl-2-(1,3-thiazol-5-yl)propanenitrile (CAS No. 2228668-64-0) is a versatile organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a thiazole ring with a cyano group and a methyl substituent, making it a valuable building block for advanced chemical synthesis. Recent studies have highlighted its potential in drug discovery, agrochemicals, and specialty chemicals due to its ability to participate in diverse chemical reactions and its compatibility with modern synthetic methodologies.

The thiazole ring in this compound is a heterocyclic aromatic structure containing sulfur and nitrogen atoms. This moiety is known for its stability and reactivity, making it a popular component in medicinal chemistry. The cyano group (-CN), attached to the propanenitrile backbone, adds electron-withdrawing properties, enhancing the compound's reactivity in nucleophilic and electrophilic reactions. Additionally, the methyl group contributes to the molecule's hydrophobicity, which is advantageous in designing compounds with specific solubility profiles.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-methyl-2-(1,3-thiazol-5-yl)propanenitrile through various routes. One notable method involves the reaction of thioamides with nitriles under specific catalytic conditions, leveraging the principles of click chemistry for high-yield production. This approach not only simplifies the synthesis process but also minimizes environmental impact by reducing waste generation.

In terms of applications, this compound has shown promise as an intermediate in the synthesis of bioactive molecules. For instance, researchers have utilized it as a key precursor in the development of novel antibiotics and antiviral agents. Its ability to undergo substitution and addition reactions makes it an ideal candidate for constructing complex molecular architectures with tailored functionalities.

Moreover, 2-methyl-2-(1,3-thiazol-5-yl)propanenitrile has been explored in agrochemical research for its potential as a herbicide or fungicide. Studies indicate that this compound exhibits selective toxicity towards certain plant pathogens without adversely affecting crop health. This property underscores its potential role in sustainable agriculture practices aimed at reducing chemical inputs while maintaining crop productivity.

From an industrial perspective, this compound is increasingly being incorporated into specialty chemicals such as corrosion inhibitors and flame retardants. Its ability to form stable complexes with metal ions makes it effective in protecting materials from environmental degradation. Recent breakthroughs in polymer chemistry have also highlighted its utility as a monomer for synthesizing advanced materials with tailored mechanical and thermal properties.

In conclusion, 2-methyl-2-(1,3-thiazol-5-yl)propanenitrile (CAS No. 2228668-64-0) stands out as a multifaceted compound with immense potential across various industries. Its unique chemical structure, combined with recent advancements in synthetic methodologies and application research, positions it as a key player in driving innovation in modern chemistry.